Cas no 953233-05-1 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide)

• Product name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide
• CAS No: 953233-05-1
• MF: C₂₀H₁₇F₃N₂O₄
• MW: 406.355195760727
• CID: 5954855
• PubChem ID: 16867279

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide
• N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-3-(trifluoromethyl)benzamide
• AKOS024651819
• 953233-05-1
• F2493-0825
• N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3-(trifluoromethyl)benzamide
• N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C20H17F3N2O4/c1-27-16-7-6-12(9-18(16)28-2)17-10-15(25-29-17)11-24-19(26)13-4-3-5-14(8-13)20(21,22)23/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key： ZZYKERKKCYGLAT-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 406.11404151g/mol
• Monoisotopic Mass: 406.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų
• XLogP3: 3.7

Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide

N-{5-(3,4-Dimethoxyphenyl)-1,2-Oxazol-3-ylmethyl}-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound CAS No. 953233-05-1, also known as N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a 1,2-oxazole ring and a trifluoromethyl group. The presence of these functional groups makes it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery. The 1,2-oxazole ring in this compound is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor applications. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its ability to enhance lipophilicity and improve drug absorption. This combination makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the structure and purity of the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, studies conducted in vitro have shown that it can suppress the activity of cyclooxygenase (COX), an enzyme implicated in pain and inflammation. These findings suggest that the compound could be a lead molecule for the development of anti-inflammatory drugs.

Beyond its pharmacological applications, this compound has also garnered interest in materials science. The incorporation of the trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. Researchers are currently exploring its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices.

From an environmental standpoint, the stability and biodegradability of this compound are critical considerations. Recent studies have assessed its environmental fate under various conditions, including soil degradation and aquatic toxicity. Results indicate that the compound is relatively stable under standard environmental conditions, which raises questions about its long-term impact on ecosystems.

In conclusion, N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 953233-05-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.